Cas no 851412-80-1 (N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide)

• Product Name: N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide
• CAS No: 851412-80-1
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 5768064
• PubChem ID: 3293869
• Update Time: 2025-11-06

N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• HMS1650B03
• SMR000805986
• 851412-80-1
• F0616-0363
• MLS001167255
• N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide
• SR-01000007752-1
• AKOS024587859
• SR-01000007752
• 2-((1H-indol-3-yl)thio)-N-cyclopentylacetamide
• HMS2975N18
• CHEMBL1712978
• Acetamide, N-cyclopentyl-2-(1H-indol-3-ylthio)-

• Inchi： 1S/C15H18N2OS/c18-15(17-11-5-1-2-6-11)10-19-14-9-16-13-8-4-3-7-12(13)14/h3-4,7-9,11,16H,1-2,5-6,10H2,(H,17,18)
• InChI Key： HVJKOFIQTSADAR-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC=CC1=2)CC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 542.7±33.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide

N-Cyclopentyl-2-(1H-Indol-3-Ylsulfanyl)Acetamide: A Comprehensive Overview

N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide, with the CAS number 851412-80-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentyl group with an indole moiety through a sulfanyl (thioether) linkage. The indole ring, a heterocyclic aromatic structure, is known for its widespread presence in natural products and its role in various biological activities. The cyclopentyl group adds rigidity and potentially enhances the compound's pharmacokinetic properties.

The synthesis of N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide involves a series of well-established organic reactions. Typically, the indole derivative is prepared via condensation reactions, followed by sulfonation or thiolation to introduce the sulfanyl group. The final step involves amide bond formation with cyclopentylamine, yielding the target compound. This multi-step synthesis highlights the versatility of indole chemistry and the ease with which functional groups can be manipulated to achieve desired structures.

Recent studies have focused on the biological activities of N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide. In vitro assays have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation and oxidative stress. The compound has shown promising anti-inflammatory properties, possibly due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it exhibits antioxidant activity, suggesting its potential role in protecting cells from oxidative damage.

One of the most intriguing aspects of this compound is its interaction with cellular signaling pathways. Research has indicated that N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide may influence the NF-kB pathway, a critical regulator of immune responses and inflammation. By modulating this pathway, the compound could offer therapeutic benefits in conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The pharmacokinetic profile of N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide has also been investigated. Studies suggest that the cyclopentyl group enhances lipophilicity, potentially improving absorption and bioavailability. However, further research is needed to fully understand its pharmacokinetics in vivo and to assess its suitability as a drug candidate.

In terms of applications, N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide holds promise in drug discovery efforts targeting inflammatory diseases and oxidative stress-related conditions. Its unique combination of structural features makes it a valuable tool for exploring novel therapeutic strategies. Moreover, its chemical versatility allows for further modification to optimize its pharmacological properties.

Looking ahead, ongoing research aims to elucidate the exact mechanisms by which N-cyclopentyl-2-(1H-indol-3-ylsulfanyl)acetamide exerts its biological effects. Understanding these mechanisms will be crucial for developing effective therapies based on this compound. Additionally, efforts are underway to explore its potential as a lead compound for drug development programs targeting specific disease states.

In conclusion, N-cyclopentyl-2-(1H-indol-3-Ylsulfanyl)Acetamide (CAS No: 851412-80-1) is a fascinating compound with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in drug discovery and development.